2-Amino-6-[(3-methoxyphenyl)sulfinyl]benzonitrile

• Molecular Formula: C14H12N2O2S
• Molecular Weight: 272.32 g/mol
• IUPAC Name: 2-amino-6-(3-methoxyphenyl)sulfinylbenzonitrile
• InChI: InChI=1S/C14H12N2O2S/c1-18-10-4-2-5-11(8-10)19(17)14-7-3-6-13(16)12(14)9-15/h2-8H,16H2,1H3
• InChI Key: DTAPEXKJTDIXLQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)S(=O)C2=CC=CC(=C2C#N)N

Description

2-Amino-6-[(3-methoxyphenyl)sulfinyl]benzonitrile is a useful research compound. Its molecular formula is C14H12N2O2S and its molecular weight is 272.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 0.73 g (2.7 mmol) of 2-fluoro-6-[(3-methoxyphenyl)sulfinyl]benzonitrile (Example 16) in 65 ml of MeOH/EtOH (2.5:4) was added 20 mL of concentrated NH4OH. This mixture was sealed in a glass-lined bomb and heated at 130° C. for 3 h. After solvent removal, the resultant concentrate was purified by flash column chromatography on silica gel with 5% MeOH in methylene chloride as the eluent. This resulted in 0.36 g (53%) of 2-amino-6-[(3-methoxyphenyl)sulfinyl]benzonitrile as a solid: mp 110°-114° C.; NMR. (Me2SO-d6, 200 MHz): δ 3.8 (s, 3H), 6.5 (br s, 2H); 7.1 (apparent d, 1H), 7.0 (apparent d, 2H), 7.2-7.3 (m, 2H), 7.5 (apparent t, 2H); mass spec (CI) 273 (M+ +1, 100%). Anal. Calc. for C14H12N2O2S: C, 61.75; H, 4.44; N, 10.29; S, 11.77. Found: C 61.65; H, 4.46; N, 10.21; S, 11.69.